Cas no 896383-47-4 (3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 896383-47-4
• MF: C₂₅H₃₀N₄O₄
• MW: 450.530106067657
• CID: 6229405
• Update Time: 2025-07-15

3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-[6-[4-(4-methoxyphenyl)piperazin-1-yl]-6-oxohexyl]-1H-quinazoline-2,4-dione
• 2,4(1H,3H)-Quinazolinedione, 3-[6-[4-(4-methoxyphenyl)-1-piperazinyl]-6-oxohexyl]-

• Inchi： 1S/C25H30N4O4/c1-33-20-12-10-19(11-13-20)27-15-17-28(18-16-27)23(30)9-3-2-6-14-29-24(31)21-7-4-5-8-22(21)26-25(29)32/h4-5,7-8,10-13H,2-3,6,9,14-18H2,1H3,(H,26,32)
• InChI Key： OMKRTMIJJUXLFQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCCC(N2CCN(C3=CC=C(OC)C=C3)CC2)=O)C1=O

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• pka: 12.95±0.20(Predicted)

Additional information on 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Overview of 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 896383-47-4)

The compound 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 896383-47-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroquinazoline-2,4-dione core linked to a 4-methoxyphenylpiperazine moiety, positions it as a promising candidate for exploring novel therapeutic pathways. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, given the prevalence of piperazine derivatives in central nervous system (CNS) drug development.

In recent years, the demand for small molecule modulators targeting G-protein-coupled receptors (GPCRs) has surged, driven by advancements in precision medicine. The 896383-47-4 compound’s structural attributes align with this trend, as its piperazine and quinazoline components are known to influence serotonin and dopamine pathways. This has led to speculative discussions in online forums about its applicability in mood disorder research, though rigorous clinical validation remains pending. Notably, search engine analytics reveal growing queries such as "piperazine-based CNS drugs" and "quinazoline dione derivatives," reflecting broader scientific curiosity.

From a synthetic chemistry perspective, the incorporation of a 6-oxohexyl spacer in 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione enhances molecular flexibility, potentially improving binding affinity to target proteins. Computational studies suggest that the methoxyphenyl group could engage in hydrophobic interactions, while the dione moiety may participate in hydrogen bonding—a hypothesis supported by molecular docking simulations frequently cited in recent publications. Such features resonate with the pharmaceutical industry’s focus on structure-activity relationship (SAR) optimization.

Beyond its biochemical relevance, the compound’s nomenclature itself is a topic of technical interest. The systematic name 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione exemplifies IUPAC conventions, often prompting searches like "how to name complex heterocycles" among chemistry students. Educational platforms have highlighted such examples to demystify organic nomenclature, further amplifying the compound’s visibility in academic circles.

Environmental and metabolic stability studies of CAS 896383-47-4 are still in preliminary stages, but early data indicate moderate solubility in polar aprotic solvents—a property critical for formulation development. This aligns with industry inquiries about "improving bioavailability of quinazoline derivatives," a frequent topic in drug delivery forums. Additionally, the compound’s tetrahydroquinazoline scaffold shares structural motifs with approved kinase inhibitors, sparking cross-disciplinary discussions on repurposing strategies for oncology targets.

In summary, 3-{6-4-(4-methoxyphenyl)piperazin-1-yl-6-oxohexyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its multifaceted profile—combining a piperazine pharmacophore, a quinazoline dione framework, and a flexible linker—offers rich opportunities for innovation. As search trends continue to highlight terms like "GPCR modulator design" and "heterocyclic drug discovery," this compound is poised to remain a subject of cutting-edge research and scholarly discourse.